3-(2-Methyl-benzothiazol-6-yl)-propionic acid methyl ester

• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol
• IUPAC Name: methyl 3-(2-methyl-1,3-benzothiazol-6-yl)propanoate
• InChI: InChI=1S/C12H13NO2S/c1-8-13-10-5-3-9(7-11(10)16-8)4-6-12(14)15-2/h3,5,7H,4,6H2,1-2H3
• InChI Key: PKOQLNDNJYWZSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)CCC(=O)OC

Description

3-(2-Methyl-benzothiazol-6-yl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Next, a solution of (E)-3-(2-methyl-benzothiazol-6-yl)-acrylic acid methyl ester in ethyl acetate (10 mL) is hydrogenated over 10% Pd/C (22 mg, 10% w) at 1 atm for 18 hours. The catalyst is filtered through Celite and the solvent is removed under reduced pressure. The residue is purified by flash chromatography (heptane:EtOAc, 2:1) to give 3-(2-methyl-benzothiazol-6-yl)-propionic acid methyl ester. MS 236.3 (M+1).